Cas no 2229663-28-7 (2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol)

• Product Name: 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol
• CAS No: 2229663-28-7
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6071843
• PubChem ID: 165662436
• Update Time: 2025-11-03

2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol
• EN300-1922899
• 2229663-28-7

• Inchi： 1S/C9H9BrClNO/c10-8-5-7(11)4-6(9(8)13)2-1-3-12/h1-2,4-5,13H,3,12H2/b2-1+
• InChI Key： DCDLWDYAPBJXDV-OWOJBTEDSA-N
• SMILES： BrC1=CC(=CC(/C=C/CN)=C1O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol

Comprehensive Analysis of 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol (CAS No. 2229663-28-7)

The compound 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol (CAS No. 2229663-28-7) is a specialized phenolic derivative with a unique molecular structure. Its bromo and chloro substituents, combined with an aminopropenyl side chain, make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "synthesis of halogenated phenols" and "bioactive phenolic derivatives."

In recent years, the demand for halogenated aromatic compounds has surged due to their versatility in drug discovery and material science. The presence of both bromine and chlorine in 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol enhances its reactivity, enabling selective modifications for targeted applications. Researchers frequently search for "functionalized phenol derivatives" or "CAS 2229663-28-7 uses," highlighting its potential in designing novel inhibitors or intermediates.

The compound's aminopropenyl moiety introduces a reactive site for further derivatization, aligning with trends in "click chemistry" and "scaffold diversification." Its stability under physiological conditions makes it a candidate for probing "structure-activity relationships (SAR)" in medicinal chemistry. Additionally, its phenolic hydroxyl group offers opportunities for hydrogen bonding, a key feature in "molecular recognition" studies.

From an industrial perspective, 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol is explored for its role in "green chemistry" initiatives, where halogenated compounds are optimized for reduced environmental impact. Queries like "eco-friendly halogenated phenols" reflect this shift. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a topic often searched alongside "CAS 2229663-28-7 analysis."

In conclusion, 2-(3-aminoprop-1-en-1-yl)-6-bromo-4-chlorophenol represents a multifaceted tool for researchers. Its structural features cater to evolving needs in "precision synthesis" and "sustainable chemistry," while its CAS No. 2229663-28-7 serves as a gateway to deeper scientific exploration. By addressing trending keywords like "phenolic bioactive compounds" and "halogenated intermediates," this overview bridges gaps between academic inquiry and practical applications.